6,6/'-dithiobis(4-aminohexanoic acid) bis(trifluoroacetate)
6,6/'-dithiobis(4-aminohexanoic acid) bis(trifluoroacetate)
Brand Name:
Vulcanchem
CAS No.:
156143-51-0
VCID:
VC0114367
InChI:
InChI=1S/C12H24N2O4S2.2C2HF3O2/c13-9(1-3-11(15)16)5-7-19-20-8-6-10(14)2-4-12(17)18;2*3-2(4,5)1(6)7/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18);2*(H,6,7)/t9-,10-;;/m0../s1
SMILES:
C(CC(=O)O)C(CCSSCCC(CCC(=O)O)N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C16H26F6N2O8S2
Molecular Weight:
552.5 g/mol
6,6/'-dithiobis(4-aminohexanoic acid) bis(trifluoroacetate)
CAS No.: 156143-51-0
Main Products
VCID: VC0114367
Molecular Formula: C16H26F6N2O8S2
Molecular Weight: 552.5 g/mol
| CAS No. | 156143-51-0 |
|---|---|
| Product Name | 6,6/'-dithiobis(4-aminohexanoic acid) bis(trifluoroacetate) |
| Molecular Formula | C16H26F6N2O8S2 |
| Molecular Weight | 552.5 g/mol |
| IUPAC Name | (4S)-4-amino-6-[[(3S)-3-amino-5-carboxypentyl]disulfanyl]hexanoic acid;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C12H24N2O4S2.2C2HF3O2/c13-9(1-3-11(15)16)5-7-19-20-8-6-10(14)2-4-12(17)18;2*3-2(4,5)1(6)7/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18);2*(H,6,7)/t9-,10-;;/m0../s1 |
| Standard InChIKey | CKSHMZKGAPGQBA-BZDVOYDHSA-N |
| Isomeric SMILES | C(CC(=O)O)[C@@H](CCSSCC[C@H](CCC(=O)O)N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| SMILES | C(CC(=O)O)C(CCSSCCC(CCC(=O)O)N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| Canonical SMILES | C(CC(=O)O)C(CCSSCCC(CCC(=O)O)N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| Synonyms | 6,6'-dithiobis(4-aminohexanoic acid) bis(trifluoroacetate) DTBAHA BTFAC |
| PubChem Compound | 190825 |
| Last Modified | Nov 11 2021 |
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